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Compound of Interest

Compound Name: Yunnandaphninine G

Cat. No.: B14862970 Get Quote

CAS Number: 1042143-83-8

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of the current publicly available

information on Yunnandaphninine G, a C30 Daphniphyllum alkaloid. Due to the limited

availability of detailed experimental data in the public domain, this document summarizes the

foundational knowledge and outlines generalized experimental approaches based on related

compounds.

Core Chemical and Physical Properties
Yunnandaphninine G was first isolated from the leaves and stems of Daphniphyllum

yunnanense.[1] Its fundamental properties are summarized below.

Property Value Source

CAS Number 1042143-83-8 [1]

Molecular Formula C30H47NO3 [2]

Molecular Weight 469.70 g/mol [2]

Compound Type Alkaloid [1]
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Biological Activity and Therapeutic Potential: An
Extrapolation
Direct experimental evidence for the biological activity of Yunnandaphninine G is not available

in the current body of scientific literature. However, numerous studies on other alkaloids

isolated from the Daphniphyllum genus have revealed significant cytotoxic activities against

various cancer cell lines.

For instance, Daphniyunnine D, a related alkaloid from Daphniphyllum yunnanense, has

demonstrated cytotoxicity against P-388 and A-549 tumor cell lines with IC50 values of 3.0 and

0.6 μM, respectively. Furthermore, other novel alkaloids from Daphniphyllum macropodum

have shown cytotoxic effects against P-388 and SGC-7901 cells. A recent review of

Daphniphyllum alkaloids highlights their potential for rich structural diversity and a range of

biological functionalities, including cytotoxicity.

Given this context, it is plausible that Yunnandaphninine G may also possess cytotoxic or

other biological activities. However, empirical validation is required.

Experimental Protocols: A Generalized Approach
While the specific experimental protocol for the isolation and characterization of

Yunnandaphninine G is detailed in the primary publication, which is not publicly accessible, a

general workflow for the isolation of alkaloids from Daphniphyllum species can be outlined. This

representative protocol is based on similar studies of Daphniphyllum alkaloids.

Generalized Alkaloid Extraction and Isolation Workflow
A generalized workflow for the isolation and characterization of Daphniphyllum alkaloids.

Methodology:

Extraction: The air-dried and powdered leaves and stems of Daphniphyllum yunnanense are

subjected to exhaustive extraction with a polar solvent such as methanol at room

temperature. The solvent is then evaporated under reduced pressure to yield a crude extract.

Acid-Base Partitioning: The crude extract is suspended in an acidic aqueous solution (e.g.,

2% HCl) and partitioned with a non-polar solvent like ethyl acetate to remove neutral and

weakly basic components. The acidic aqueous layer, containing the protonated alkaloids, is
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then basified (e.g., with ammonia solution) and extracted with a chlorinated solvent such as

chloroform to obtain the crude alkaloid fraction.

Chromatographic Separation: The crude alkaloid mixture is subjected to multiple rounds of

column chromatography. This typically involves initial separation on a silica gel column,

followed by further purification using size-exclusion chromatography (e.g., Sephadex LH-20)

and finally preparative high-performance liquid chromatography (HPLC) to isolate the pure

Yunnandaphninine G.

Structural Elucidation: The structure of the isolated compound is determined through a

combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR)

spectroscopy (¹H, ¹³C, COSY, HMQC, HMBC), Mass Spectrometry (MS), and Infrared (IR)

spectroscopy.

Spectroscopic Data
The primary literature indicates that the structure of Yunnandaphninine G was elucidated

using spectroscopic methods. However, the specific NMR, MS, and IR data are not available in

the public domain.

Signaling Pathways and Mechanism of Action
As the biological activity of Yunnandaphninine G has not yet been reported, there is no

information on its mechanism of action or any associated signaling pathways. Future research

into the bioactivity of this compound would be necessary to elucidate these aspects.

Conclusion and Future Directions
Yunnandaphninine G is a structurally characterized but biologically unexplored Daphniphyllum

alkaloid. The cytotoxic potential exhibited by other members of this alkaloid class suggests that

Yunnandaphninine G could be a candidate for biological activity screening, particularly in the

context of anticancer drug discovery.

To advance the understanding of this natural product, the following steps are recommended:

Acquisition of the Primary Literature: Obtaining the full scientific article detailing the isolation

and structural elucidation of Yunnandaphninine G is paramount for accessing the precise
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experimental protocols and spectroscopic data.

Biological Screening: A comprehensive biological evaluation of Yunnandaphninine G is

warranted, beginning with cytotoxicity assays against a panel of human cancer cell lines.

Mechanism of Action Studies: Should biological activity be confirmed, subsequent studies

should focus on elucidating the underlying mechanism of action and identifying potential

molecular targets and signaling pathways.

This technical guide represents the most comprehensive summary of Yunnandaphninine G
based on currently accessible information. It is intended to serve as a foundational resource for

researchers and to stimulate further investigation into the potential of this and other

Daphniphyllum alkaloids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b14862970?utm_src=pdf-body
https://www.benchchem.com/product/b14862970?utm_src=pdf-body
https://www.benchchem.com/product/b14862970?utm_src=pdf-custom-synthesis
https://na01.alma.exlibrisgroup.com/discovery/fulldisplay?docid=cdi_crossref_primary_10_1002_hlca_200890086&context=PC&vid=TR_INTEGRATION_INST:DEFAULT&lang=en&search_scope=MyInst_and_CI&adaptor=Primo%20Central&query=any%2Ccontains%2Ccdi_crossref_citationtrail_10_1007_s00044_020_02646_w&facet=citing%2Cexact%2Ccdi_FETCH-LOGICAL-c228t-ebe7c2231db10ce8970632e97fdc15f818d77653de642565011c460252d156443&offset=20
https://www.chemwhat.com/yunnandaphninine-g-cas-1042143-83-8/
https://www.benchchem.com/product/b14862970#yunnandaphninine-g-cas-number-1042143-83-8
https://www.benchchem.com/product/b14862970#yunnandaphninine-g-cas-number-1042143-83-8
https://www.benchchem.com/product/b14862970#yunnandaphninine-g-cas-number-1042143-83-8
https://www.benchchem.com/product/b14862970#yunnandaphninine-g-cas-number-1042143-83-8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14862970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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